Cas no 1279815-83-6 (ethyl 2-amino-3-(4-methyl-1H-indol-3-yl)propanoate)

• Product Name: ethyl 2-amino-3-(4-methyl-1H-indol-3-yl)propanoate
• CAS No: 1279815-83-6
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5561478
• PubChem ID: 165999854
• Update Time: 2025-07-23

ethyl 2-amino-3-(4-methyl-1H-indol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 4-Methyltryptophan ethyl ester (ACI)
• Tryptophan, 4-methyl-, ethyl ester (ACI)
• ethyl 2-amino-3-(4-methyl-1H-indol-3-yl)propanoate

• Inchi： 1S/C14H18N2O2/c1-3-18-14(17)11(15)7-10-8-16-12-6-4-5-9(2)13(10)12/h4-6,8,11,16H,3,7,15H2,1-2H3
• InChI Key： DWYCJFSLIIPVNV-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C2C(=CC=CC=2C)NC=1)N)OCC

Additional information on ethyl 2-amino-3-(4-methyl-1H-indol-3-yl)propanoate

Professional Introduction to Ethyl 2-amino-3-(4-methyl-1H-indol-3-yl)propanoate (CAS No. 1279815-83-6)

Ethyl 2-amino-3-(4-methyl-1H-indol-3-yl)propanoate, identified by the Chemical Abstracts Service Number (CAS No.) 1279815-83-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of ethyl 2-amino-3-(4-methyl-1H-indol-3-yl)propanoate, particularly its indole moiety and amino acid derivative backbone, contribute to its potential applications in drug discovery and therapeutic interventions.

The indole ring, a pivotal structural component of ethyl 2-amino-3-(4-methyl-1H-indol-3-yl)propanoate, is well-documented for its diverse pharmacological properties. Indole derivatives have been extensively studied for their roles in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. Recent advancements in medicinal chemistry have highlighted the importance of indole-based scaffolds in developing novel therapeutic agents. The presence of a methyl group at the 4-position of the indole ring in this compound enhances its pharmacological profile, potentially improving binding affinity and metabolic stability.

The propanoate side chain in ethyl 2-amino-3-(4-methyl-1H-indol-3-yl)propanoate introduces an amino group at the 2-position, which is critical for its biological activity. This amino group can participate in hydrogen bonding interactions with target proteins, enhancing the compound's ability to modulate biological processes. The ethyl ester group at the end of the molecule not only influences the solubility and bioavailability of the compound but also provides a site for further chemical modifications. These structural features make ethyl 2-amino-3-(4-methyl-1H-indol-3-yl)propanoate a versatile intermediate in synthetic chemistry and a valuable candidate for drug development.

In recent years, ethyl 2-amino-3-(4-methyl-1H-indol-3-yl)propanoate has been explored as a potential therapeutic agent in various diseases. Studies have demonstrated its efficacy in inhibiting key enzymes and receptors involved in pathogenic processes. For instance, research has shown that this compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, its interaction with specific receptors has been linked to anti-cancer effects, making it a promising candidate for further investigation.

The synthesis of ethyl 2-amino-3-(4-methyl-1H-indol-3-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been utilized to achieve high enantiomeric purity, which is crucial for pharmaceutical applications.

Preclinical studies have provided valuable insights into the pharmacokinetic properties of ethyl 2-amino-3-(4-methyl-1H-indol-3-yll)propanoate. These studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential for clinical translation. Furthermore, toxicological assessments have indicated that ethyl 2-amino-propanoate is well-tolerated at relevant doses, reinforcing its safety profile.

The growing interest in indole derivatives has spurred further research into analogs of ethyl 2-amino-propanoate with enhanced biological activity. By modifying specific structural elements such as substituents on the indole ring or variations in the propanoate side chain, researchers aim to develop more potent and selective therapeutic agents. Computational modeling and high-throughput screening techniques are being employed to identify novel derivatives with optimized pharmacological properties.

The industrial significance of ethyl 2-amino-propanoate extends beyond academic research. Pharmaceutical companies are increasingly investing in the development of new drugs based on indole scaffolds due to their proven efficacy and safety profiles. Collaborative efforts between academia and industry are fostering innovation in drug discovery pipelines, with ethyl 2-amino-propanoate serving as a key intermediate in these endeavors.

Future directions in the study of ethyl 2-amino-propanoate include exploring its potential applications in personalized medicine. By leveraging advances in genomics and proteomics, researchers aim to identify patient subgroups that may benefit most from this compound. Additionally, investigating its mechanisms of action will provide deeper insights into its therapeutic potential and guide the development of next-generation derivatives.

In conclusion, ethyl 2-amino-propanoate (CAS No. 1279815–83–6) is a multifaceted compound with significant promise in pharmaceutical applications. Its unique structural features, coupled with emerging research findings, position it as a valuable asset in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic possibilities, ethyl 2-amino-propanoate is poised to play an increasingly important role in modern medicine.